Cas no 755756-85-5 (3-Pyridinecarbonitrile,2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-[3-(trifluoromethyl)phenyl]-)

3-Pyridinecarbonitrile,2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-[3-(trifluoromethyl)phenyl]- structure
755756-85-5 structure
Product Name:3-Pyridinecarbonitrile,2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-[3-(trifluoromethyl)phenyl]-
CAS No:755756-85-5
MF:C18H10ClF3N4S
MW:406.812011241913
CID:1777997
Update Time:2024-11-27

3-Pyridinecarbonitrile,2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile,2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-[3-(trifluoromethyl)phenyl]-
    • 3-Pyridinecarbonitrile, 2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-[3-(trifluoromethyl)phenyl]-
    • Inchi: 1S/C18H10ClF3N4S/c1-27-17-24-6-5-14(25-17)13-8-11(9-23)16(19)26-15(13)10-3-2-4-12(7-10)18(20,21)22/h2-8H,1H3
    • InChI Key: MFXWHGRMOLTQSV-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC(C2=CC=CC(C(F)(F)F)=C2)=C(C2C=CN=C(SC)N=2)C=C1C#N

Computed Properties

  • Exact Mass: 406.0269

Experimental Properties

  • Density: 1.50±0.1 g/cm3(Predicted)
  • Boiling Point: 509.3±50.0 °C(Predicted)
  • PSA: 62.46
  • pka: -2.38±0.31(Predicted)
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